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Compound of Interest

Compound Name: Z-Tyr(tbu)-onb

CAS No.: 16879-89-3

Cat. No.: B1426285

Get Quote

Executive Summary
Compound Identity: Z-Tyr(tBu)-ONB (

-

-Benzyloxycarbonyl-

-tert-butyl-L-tyrosine

-nitrobenzyl ester) Primary Application: Photocleavable building block for solid-phase peptide
synthesis (SPPS) and photolithographic peptide array generation. Solubility Profile: Highly
lipophilic. Soluble in polar aprotic solvents (DMF, DMSO) and chlorinated solvents (DCM).
Insoluble in aqueous buffers and non-polar hydrocarbons (Hexane).

This guide provides a standardized framework for the dissolution, storage, and experimental

handling of Z-Tyr(tBu)-ONB, ensuring maximum stability of the photosensitive

-nitrobenzyl ester moiety.
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To understand the solubility behavior of Z-Tyr(tBu)-ONB, one must analyze its structural

pharmacophore. The molecule is dominated by three hydrophobic protecting groups that mask

all polar functionalities.

Feature Chemical Group
Polarity
Contribution

Solvation
Preference

N-Terminus Benzyloxycarbonyl (Z) Lipophilic / Aromatic DCM, DMF, EtOAc

Side Chain tert-Butyl ether (tBu) Highly Lipophilic
DCM, THF, Hexane

(partial)

C-Terminus -Nitrobenzyl ester

(ONB)
Lipophilic / Aromatic DMF, DMSO, DCM

Core Tyrosine Backbone Amphiphilic
(Masked by protecting

groups)

Theoretical LogP: Estimated ~4.5 – 5.0 (High Lipophilicity). Molecular Weight: ~548.6 g/mol

(Calculated based on formula

).

Mechanistic Solubility Insight
The solubility of Z-Tyr(tBu)-ONB is driven by London Dispersion Forces and Dipole-Dipole

interactions.

Why it dissolves in DCM/DMF: The aromatic rings (Z group, Tyr phenyl, ONB group) engage

in

-

stacking and van der Waals interactions with organic solvents. The nitro group on the ONB
ester adds a dipole moment, enhancing solubility in polar aprotic solvents like DMSO and
DMF.

Why it crashes in Water: The tBu and Z groups effectively "grease" the molecule, preventing

the formation of a hydrogen-bonding network with water. The energetic cost of creating a
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cavity in the water structure is too high, leading to immediate precipitation.

Solubility Matrix & Solvent Compatibility
The following table summarizes the solubility limits and suitability of common laboratory

solvents.
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Solvent Class
Specific
Solvent

Solubility
Rating

Max Conc.
(Est.)[1][2]

Application
Note

Polar Aprotic

DMF

(Dimethylformam

ide)

Excellent > 200 mM

Preferred.

Standard for

coupling

reactions and

SPPS.

Polar Aprotic
DMSO (Dimethyl

sulfoxide)
Excellent > 200 mM

Preferred. Ideal

for biological

stock solutions.

Chlorinated

DCM

(Dichloromethan

e)

Excellent > 150 mM

Used for

dissolution and

transfer;

evaporates

easily.

Chlorinated
Chloroform (

)
Good > 100 mM

Alternative to

DCM; watch for

acid traces.

Polar Protic
Methanol /

Ethanol
Moderate 10–50 mM

Solubility

decreases with

concentration.

May require

warming.

Ethers
THF

(Tetrahydrofuran)
Good > 100 mM

Good for

reactions; avoid

if peroxides are a

concern.

Non-Polar Diethyl Ether Poor < 1 mM

Antisolvent.

Used to

precipitate the

compound.

Non-Polar Hexane /

Heptane

Insoluble 0 mM Antisolvent.

Used for
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purification/preci

pitation.

Aqueous Water / PBS Insoluble 0 mM

Requires organic

co-solvent (e.g.,

50% DMSO) to

stay in solution.

Visualizing the Solubility Logic
The following diagram illustrates the decision-making process for solvent selection based on

the chemical interactions of Z-Tyr(tBu)-ONB.
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Caption: Solubility decision matrix driven by the competition between dipole interactions

(solvation) and hydrophobic exclusion (precipitation).

Experimental Protocols
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Protocol A: Preparation of 100 mM Stock Solution
(DMSO)
Purpose: Create a stable, high-concentration stock for biological assays or dilution. Safety:

Perform in a fume hood. Use amber glassware to prevent photolysis.

Calculate Mass:

Target Volume:

(

)

Target Concentration:

(

)

MW:

Mass Required:

Weighing: Weigh ~55 mg of Z-Tyr(tBu)-ONB into a brown glass vial.

Note: If brown glass is unavailable, wrap a clear vial in aluminum foil immediately.

Dissolution:

Add

of anhydrous DMSO.

Vortex vigorously for 30 seconds. The solution should turn clear and slightly yellow

(characteristic of nitro compounds).

Add the remaining DMSO to reach the final volume.
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Verification: Centrifuge at 10,000 x g for 1 minute to check for undissolved pellets. If clear,

the stock is ready.

Storage: Store at -20°C. Stable for 6 months if protected from light and moisture.

Protocol B: Solvent Exchange (Organic to Aqueous)
Purpose: Introducing the compound into an aqueous buffer for photorelease studies without

immediate precipitation.

Prepare Buffer: Use PBS or HEPES (pH 7.4).

Dilution Factor: The final organic content should ideally be < 5% to avoid protein

denaturation (if applicable), but Z-Tyr(tBu)-ONB may require higher organic content (10-

20%) to stay soluble due to its hydrophobicity.

Stepwise Addition:

Place the aqueous buffer in a vortexing tube.

Slowly add the DMSO stock dropwise while vortexing.

Critical: Do NOT add water to the DMSO stock; this causes immediate clumping. Always

add Stock

Buffer.

Observation: If the solution turns milky (Tyndall effect), the compound has aggregated.

Increase the DMSO percentage or add a surfactant (e.g., 0.1% Tween-20).

Photolysis & Stability Workflow
The defining feature of the ONB group is its cleavage by UV light (300–365 nm). This requires

strict handling protocols.

Workflow Diagram: Handling & Photolysis
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Caption: Operational workflow for Z-Tyr(tBu)-ONB, emphasizing light protection until the

specific trigger point.

Critical Handling Precautions
Amber Glassware: Mandatory for all stock solutions.

Light Source: Avoid direct sunlight or fluorescent lab lights during weighing. Use a red safety

light if handling large quantities for extended periods.

pH Sensitivity: While the Z and tBu groups are acid-stable (to a degree) and base-stable, the

ester linkage is susceptible to hydrolysis at high pH (>9). Maintain pH 4–8 for maximum

stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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